![molecular formula C7H10O4 B046651 trans-2-(Ethoxycarbonyl)cyclopropanecarboxylic acid CAS No. 31420-66-3](/img/structure/B46651.png)
trans-2-(Ethoxycarbonyl)cyclopropanecarboxylic acid
Overview
Description
Trans-2-(Ethoxycarbonyl)cyclopropanecarboxylic acid, also known as trans-2-ECCP, is an important organic acid that has a wide range of applications in the scientific research field. It is often used as a reagent in organic synthesis, as a catalyst in various reactions, and as a building block for the synthesis of other compounds. Trans-2-ECCP is a cyclic organic acid, which is composed of three carbon atoms and two oxygen atoms, and is defined by its trans configuration. This compound is highly reactive, and can be used to synthesize various other compounds, such as esters, amides, and other organic acids.
Scientific Research Applications
It acts as an effective inhibitor of cytosolic carbonic anhydrase I and II and acetylcholinesterase enzymes, which are significant in treating diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).
This compound is utilized in the stereoselective synthesis of 2,2,3-trisubstituted cyclopropanecarboxylates, demonstrating its value in organic synthesis (Vo, Eyermann, & Hodge, 1997).
Analogues of this compound, like 1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid, are used in affinity purification techniques and antibody generation, indicating its significance in biochemical applications (Pirrung, Dunlap, & Trinks, 1989).
Cyclopropane-1,1-dicarboxylic acid and trans-2-phenylcyclopropane-1-carboxylic acid, related compounds, are known to inhibit apple 1-aminocyclopropane-1-carboxylic acid oxidase, a key enzyme in wound healing, highlighting its potential in agricultural and plant biology research (Dourtoglou & Koussissi, 2000).
Trans-2-(Ethoxycarbonyl)cyclopropanecarboxylic acid exhibits a transmitting resonance effect, which is a crucial aspect in understanding its chemical properties and interactions (Kusuyama & Ikeda, 1976).
It's also used in the field of asymmetric synthesis, particularly in the development of chiral diphosphine ligands for asymmetric allylic alkylation, demonstrating its importance in stereoselective synthesis (Okada, Minami, Yamamoto, & Ichikawa, 1992).
Another application is in the synthesis of novel dipeptides, which is significant in the development of new pharmaceutical compounds (Meiresonne, Mangelinckx, & Kimpe, 2012).
Mechanism of Action
Mode of Action
It’s known that cyclopropane compounds are generally very reactive due to their strained ring structure . This reactivity may influence the compound’s interactions with its targets.
Biochemical Pathways
Cyclopropane compounds are known to be involved in various reactions, including reductive cross-coupling
Pharmacokinetics
It’s known that the compound is a solid at room temperature , which could influence its absorption and distribution
properties
IUPAC Name |
(1R,2R)-2-ethoxycarbonylcyclopropane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O4/c1-2-11-7(10)5-3-4(5)6(8)9/h4-5H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRVQFDJETHFEQY-RFZPGFLSSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1C[C@H]1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31420-66-3 | |
Record name | rac-(1R,2R)-2-(ethoxycarbonyl)cyclopropane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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